Cas no 140681-54-5 (1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane)

1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane structure
140681-54-5 structure
Product Name:1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane
CAS No:140681-54-5
MF:C7H14ClFN2
MW:180.650864124298
CID:6640991
PubChem ID:2724934
Update Time:2024-01-29

1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

    • 1-(chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane
    • n-fluoro-n'-chloromethyltriethylenediaminebis(tetrafluoroborate)
    • SCHEMBL141275
    • 140681-54-5
    • DTXSID401336614
    • ZQGDSZPGKPJABN-UHFFFAOYSA-N
    • 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane
    • 1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane
    • Inchi: 1S/C7H14ClFN2/c8-7-10-1-4-11(9,5-2-10)6-3-10/h1-7H2/q+2
    • InChI Key: ZQGDSZPGKPJABN-UHFFFAOYSA-N
    • SMILES: ClC[N+]12CC[N+](CC1)(CC2)F

Computed Properties

  • Exact Mass: 180.0829543g/mol
  • Monoisotopic Mass: 180.0829543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 0Ų
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